Cas no 31272-04-5 (1-Methyl-3-n-propyl-2-pyrazolin-5-one)

• Product Name: 1-Methyl-3-n-propyl-2-pyrazolin-5-one
• CAS No: 31272-04-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD00051849
• CID: 88906
• PubChem ID: 520516
• Update Time: 2025-05-24

1-Methyl-3-n-propyl-2-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-n-propyl-2-pyrazolin-5-one
• 2-methyl-5-propyl-4H-pyrazol-3-one
• 1-Methyl-3-n-propyl-2-pyrazolin-5-on
• 1-methyl-3-propyl-2-pyrazolin-5-one
• 1-Methyl-3-propyl-5-pyrazolon
• 2-methyl-5-propyl-1,2-dihydro-pyrazol-3-one
• 2-methyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one
• 2-methyl-5-propyl-2,4-dihydro-pyrazol-3-one
• DTXSID60334378
• 1-methyl-3-propyl-4,5-dihydro-1H-pyrazol-5-one
• MFCD00051849
• FT-0608060
• 1-methyl-3-propyl-1H-pyrazol-5(4H)-one
• 2,4-Dihydro-2-methyl-5-n-propyl-3H-pyrazol-3-one
• 2-Methyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one #
• A820783
• 31272-04-5
• AKOS005202723
• SCHEMBL3338521
• 1-Methyl-3-n-propyl 2-pyrazolin-5-one
• AS-76195
• DB-047999

• MDL： MFCD00051849
• Inchi： 1S/C7H12N2O/c1-3-4-6-5-7(10)9(2)8-6/h3-5H2,1-2H3
• InChI Key： RULINAPACRUGOF-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC)=NN1C
• BRN： 637013

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.09
• Melting Point: 114-116°C
• Boiling Point: 194.9°C at 760 mmHg
• Flash Point: 71.7°C
• Refractive Index: 1.535
• PSA: 32.67000
• LogP: 0.37810
• Solubility: Not determined

1-Methyl-3-n-propyl-2-pyrazolin-5-one Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Additional information on 1-Methyl-3-n-propyl-2-pyrazolin-5-one

1-Methyl-3-n-propyl-2-pyrazolin-5-one (CAS No 31272-04-5): A Comprehensive Overview

1-Methyl-3-n-propyl-2-pyrazolin-5-one, also referred to by its CAS registry number 31272-04-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolones, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms and a ketone group. The structure of 1-Methyl-3-n-propyl-2-pyrazolin-5-one is characterized by a methyl group at position 1, an n-propyl group at position 3, and a ketone at position 5, making it a unique derivative within the pyrazolone family.

The synthesis of 1-Methyl-3-n-propyl-2-pyrazolin-5-one typically involves multi-step organic reactions, often starting from simple precursors such as aldehydes and amines. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including condensation reactions, cyclization processes, and selective functionalization strategies, to optimize its synthesis for industrial applications.

One of the most notable properties of 1-Methyl-3-n-propyl-2-pyrazolin-5-one is its thermal stability and chemical inertness under mild conditions. These characteristics make it an ideal candidate for use in high-performance materials such as thermoplastics, adhesives, and coatings. Additionally, the compound exhibits excellent solubility in organic solvents, which facilitates its incorporation into polymer matrices for advanced composites.

In recent years, 1-Methyl-3-n-propyl-2-pyrazolin-5-one has gained attention in the pharmaceutical industry due to its potential as a drug delivery agent. Studies have demonstrated that this compound can serve as a carrier for hydrophobic drugs, enhancing their bioavailability and targeting efficiency. Its ability to form stable complexes with various drug molecules has opened new avenues for targeted therapy in oncology and infectious diseases.

The electronic properties of 1-Methyl-3-n-propyl-2-pyrazolin-5-one have also been extensively studied for applications in optoelectronics. Researchers have reported that this compound exhibits strong fluorescence under UV light, making it suitable for use in light-emitting diodes (LEDs) and sensors. Furthermore, its conjugated π-system allows for efficient charge transport, which is crucial for high-performance electronic devices.

From an environmental perspective, 1-Methyl-3-n-propyl-2-pyrazolin